2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]-4-(3,3,3-trifluoropropyl)pyrimidine

• IUPAC Name: 2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]-4-(3,3,3-trifluoropropyl)pyrimidine
• InChI: InChI=1S/C18H21F3N4O/c19-18(20,21)7-5-15-6-9-23-17(24-15)25-10-2-4-16(12-25)26-13-14-3-1-8-22-11-14/h1,3,6,8-9,11,16H,2,4-5,7,10,12-13H2
• InChI Key: QRBFLKPTVMCZMH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC=CC(=N2)CCC(F)(F)F)OCC3=CN=CC=C3
• Molecular Formula: C18H21F3N4O
• Molecular Weight: 366.4 g/mol

Description

2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]-4-(3,3,3-trifluoropropyl)pyrimidine is a chemical compound that has been gaining attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]-4-(3,3,3-trifluoropropyl)pyrimidine is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI), which increases the levels of serotonin in the brain. This, in turn, can lead to an improvement in mood and a reduction in anxiety.
Biochemical and Physiological Effects:
Studies have shown that the compound has a range of biochemical and physiological effects. It has been found to increase the levels of serotonin in the brain, which can lead to an improvement in mood and a reduction in anxiety. It has also been shown to have anti-inflammatory properties and to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]-4-(3,3,3-trifluoropropyl)pyrimidine in lab experiments is its high purity and yield. This makes it a reliable and consistent compound to work with. However, one limitation is that the exact mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]-4-(3,3,3-trifluoropropyl)pyrimidine. One area of interest is its potential use in the treatment of anxiety and depression. Further studies could investigate its efficacy and safety in humans. Another area of interest is its anti-inflammatory and anti-cancer properties. Future research could explore its potential as a treatment for inflammatory diseases and cancer. Additionally, studies could investigate its potential use as a tool for studying the serotonin system in the brain.

Synthesis Methods

The synthesis of 2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]-4-(3,3,3-trifluoropropyl)pyrimidine involves the reaction of 3-(pyridin-3-ylmethoxy)piperidine with 4-(3,3,3-trifluoropropyl)pyrimidine in the presence of a suitable catalyst. The resulting compound has been shown to have high purity and yield.

Scientific Research Applications

The compound has been found to have potential applications in various scientific fields, including medicinal chemistry, neuroscience, and pharmacology. It has been shown to have promising effects on the central nervous system, particularly in the treatment of anxiety and depression.